Pharmacuetical Impurity Standards
  • 2'-Hydroxyacetophenone
    2'-Hydroxyacetophenone
    • Cat. No.:
    • B008834
    • CAS No.:
    • 104809-67-8
    • Molecular Formula:
    • C8H8O2
    • Molecular Weight:
    • 136.15 g/mol
    Description
    2'-Hydroxyacetophenone, also known as 2-acetylphenol or 2-hydroxyacetylbenzene, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substitute...
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  • 6-Hydroxynicotinic acid
    6-Hydroxynicotinic acid
    • Cat. No.:
    • B132223
    • CAS No.:
    • 5006-66-6
    • Molecular Formula:
    • C6H5NO3
    • Molecular Weight:
    • 139.11 g/mol
    Description
    6-hydroxynicotinic acid is a monohydroxypyridine that is the 6-hydroxy derivative of nicotinic acid. It has a role as a mouse metabolite, a human urinary metabolite and an Arabidopsis thaliana metabolite. It is ...
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  • Tropic acid
    Tropic acid
    • Cat. No.:
    • B147591
    • CAS No.:
    • 529-64-6
    • Molecular Formula:
    • C9H10O3
    • Molecular Weight:
    • 166.17 g/mol
    Description
    Tropic acid is a 3-hydroxy monocarboxylic acid that is propionic acid in which one of the hydrogens at position 2 is substituted by a phenyl group, and one of the methyl hydrogens is substituted by a hydroxy gro...
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  • Apohyoscine
    Apohyoscine
    • Cat. No.:
    • B190597
    • CAS No.:
    • 535-26-2
    • Molecular Formula:
    • C17H19NO3
    • Molecular Weight:
    • 285.34 g/mol
    Description
    Apohyoscine, also known as Apohyoscine, is a useful research compound. Its molecular formula is C17H19NO3 and its molecular weight is 285.34 g/mol. The purity is usually 95%.
    BenchChem offers high-quality A...
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  • Podofilox
    Podofilox
    • Cat. No.:
    • B192139
    • CAS No.:
    • 9000-55-9
    • Molecular Formula:
    • C22H22O8
    • Molecular Weight:
    • 414.4 g/mol
    Description
    Podophyllotoxin is an organic heterotetracyclic compound that has a furonaphthodioxole skeleton bearing a 3,4,5-trimethoxyphenyl substituent. It is found in the roots and rhizomes of Podophyllum species and is u...
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  • Salicylamide
    Salicylamide
    • Cat. No.:
    • B354443
    • CAS No.:
    • 65-45-2
    • Molecular Formula:
    • C7H7NO2
    • Molecular Weight:
    • 137.14 g/mol
    Description
    2-hydroxybenzamide appears as odorless white or slightly pink crystals. Bitter taste, leaves a sensation of warmth on the tongue. pH (saturated aqueous solution at 82 °F) about 5. Sublimation begins at the melti...
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  • 2-Acetamidophenol
    2-Acetamidophenol
    • Cat. No.:
    • B1594496
    • CAS No.:
    • 4746-61-6
    • Molecular Formula:
    • C8H9NO2
    • Molecular Weight:
    • 151.16 g/mol
    Description
    2-acetamidophenol is a member of the class of phenols that is 2-aminophenol in which one of the hydrogens attached to the amino group has been replaced by an acetyl group. A positional isomer of paracetamol whic...
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  • Deserpidine
    Deserpidine
    • Cat. No.:
    • B1670285
    • CAS No.:
    • 131-01-1
    • Molecular Formula:
    • C32H38N2O8
    • Molecular Weight:
    • 578.7 g/mol
    Description
    Deserpidine is an alkaloid ester, a methyl ester, a benzoate ester, an organic heteropentacyclic compound and a yohimban alkaloid. It derives from a hydride of a yohimban.
    Deserpidine is an ester alkaloid dru...
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  • Paricalcitol
    Paricalcitol
    • Cat. No.:
    • B1678470
    • CAS No.:
    • 131918-61-1
    • Molecular Formula:
    • C27H44O3
    • Molecular Weight:
    • 416.6 g/mol
    Description
    Paricalcitol is a seco-cholestane and a hydroxy seco-steroid. It has a role as an antiparathyroid drug. It is functionally related to a vitamin D2.
    Paricalcitol is a synthetic vitamin D analog. Paricalcitol h...
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  • Revefenacin
    Revefenacin
    • Cat. No.:
    • B8068745
    • CAS No.:
    • 1211931-83-7
    • Molecular Formula:
    • C35H43N5O4
    • Molecular Weight:
    • 597.7 g/mol
    Description
    Revefenacin is an Anticholinergic. The mechanism of action of revefenacin is as a Cholinergic Antagonist.
    Revefenacin is a synthetic anticholinergic agent that is used as a once daily, nebulized inhalant for maintenance treatment of patients with chronic obstructive pulmonary disease. Revefenacin has not been implicated in causing liver enzyme elevations or clinically apparent acute liver injury.
    REVEFENACIN is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 2018 and is indicated for chronic obstructive pulmonary disease and airway obstruction and has 2 investigational indications.
    structure in first source"> Revefenacin is a novel biphenyl carbamate tertiary amine agent that belongs to the family of the long-acting muscarinic antagonists (LAMA). The labile primary amide in the structure produces a "soft-drug" site t...
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